Cas no 1804442-96-3 (2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine
• CAS No: 1804442-96-3
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• CID: 4848136
• Update Time: 2025-06-12

2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H8BrF2N/c1-5-4-12-6(3-9)2-7(5)8(10)11/h2,4,8H,3H2,1H3
• InChI Key： VMJKAPOQRNEJBC-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine

Introduction to 2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine (CAS No. 1804442-96-3)

2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine, with the CAS number 1804442-96-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are heterocyclic aromatic compounds with a wide range of biological activities.

The molecular formula of 2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine is C₉H₉BrF₂N, and its molecular weight is approximately 237.07 g/mol. The presence of a bromomethyl group, difluoromethyl group, and a methyl group on the pyridine ring imparts distinct chemical properties and reactivity to this compound. These functional groups make it an attractive candidate for synthetic transformations and derivatization, which can lead to the development of novel bioactive molecules.

In the realm of medicinal chemistry, 2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine has been explored for its potential as a building block in the synthesis of pharmaceuticals. Recent studies have highlighted its utility in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The bromomethyl group can be readily functionalized through nucleophilic substitution reactions, allowing for the introduction of diverse substituents that can modulate the biological activity of the resulting compounds.

The difluoromethyl group in 2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine is particularly noteworthy due to its ability to enhance metabolic stability and improve pharmacokinetic properties. Fluorinated compounds often exhibit enhanced lipophilicity and reduced susceptibility to metabolic degradation, which can lead to improved drug efficacy and reduced side effects. This makes 2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine a valuable starting material for the design of drugs with optimized pharmacological profiles.

In addition to its potential in drug discovery, 2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine has also been investigated for its use in agrochemicals. The unique combination of functional groups in this compound can be leveraged to develop novel herbicides and pesticides with enhanced efficacy and reduced environmental impact. Recent research has shown that derivatives of this compound exhibit potent herbicidal activity against a variety of weed species, making it a promising candidate for agricultural applications.

The synthesis of 2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine typically involves multistep processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the bromination of 4-difluoromethylnicotinic acid followed by methylation and subsequent reduction steps. Advances in synthetic methodologies have led to more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications.

The physical properties of 2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. This compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place away from strong oxidizing agents and sources of heat or ignition. Proper safety precautions should be followed when handling this compound to ensure the well-being of laboratory personnel.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-5-methylpyridine (CAS No. 1804442-96-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for drug discovery, agrochemical development, and other advanced research areas. Ongoing studies continue to uncover new possibilities for this compound, further solidifying its importance in the field of chemistry.